Cas no 167940-02-5 (2,2'-(Oxybis(2,1-ethanediylsulfinyl))bisethanol)

• Product Name: 2,2'-(Oxybis(2,1-ethanediylsulfinyl))bisethanol
• CAS No: 167940-02-5
• MF: C₈H₁₈O₅S₂
• MW: 258.35552072525
• MDL: MFCD27923799
• CID: 1090572
• Update Time: 2025-06-03

2,2'-(Oxybis(2,1-ethanediylsulfinyl))bisethanol Chemical and Physical Properties

Names and Identifiers

• 2,2'-(Oxybis(2,1-ethanediylsulfinyl))bisethanol
• 2-[2-[2-(2-hydroxyethylsulfinyl)ethoxy]ethylsulfinyl]ethanol
• 2,2'-(2,2'-oxybis(ethane-2,1-diylsulfinyl))diethanol
• AK143428
• ST2408965
• 2,2'-(oxybis(ethane-2,1-diylsulfinyl))bis(ethan-1-ol)

• MDL： MFCD27923799
• Inchi： 1S/C8H18O5S2/c9-1-5-14(11)7-3-13-4-8-15(12)6-2-10/h9-10H,1-8H2
• InChI Key： PRTJQASGTOVRPC-UHFFFAOYSA-N
• SMILES： S(CCO)(CCOCCS(CCO)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 178
• Topological Polar Surface Area: 122

Experimental Properties

• Boiling Point: 611.8±55.0°C at 760 mmHg

2,2'-(Oxybis(2,1-ethanediylsulfinyl))bisethanol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2,2'-(Oxybis(2,1-ethanediylsulfinyl))bisethanol

Comprehensive Overview of 2,2'-(Oxybis(2,1-ethanediylsulfinyl))bisethanol (CAS No. 167940-02-5)

2,2'-(Oxybis(2,1-ethanediylsulfinyl))bisethanol (CAS No. 167940-02-5) is a specialized organic compound widely recognized for its unique molecular structure and versatile applications in industrial and research settings. This compound, featuring a central oxybis linkage flanked by ethanediylsulfinyl groups and terminal bisethanol moieties, exhibits remarkable solubility and stability, making it a valuable intermediate in synthetic chemistry. Its sulfinyl groups contribute to its reactivity, enabling its use in cross-coupling reactions and as a ligand in catalysis.

In recent years, the demand for high-purity sulfinyl-based compounds like 2,2'-(Oxybis(2,1-ethanediylsulfinyl))bisethanol has surged due to advancements in pharmaceutical synthesis and material science. Researchers are particularly interested in its potential as a chelating agent for metal ions, which is critical for developing next-generation catalysts and nanomaterials. Additionally, its biodegradability and low toxicity profile align with the growing emphasis on green chemistry and sustainable industrial processes.

The compound's nomenclature, 2,2'-(Oxybis(2,1-ethanediylsulfinyl))bisethanol, reflects its intricate structure, which includes an ether bridge (oxybis) and sulfoxide functionalities (sulfinyl). These features are often searched in academic databases, with queries such as "sulfinyl ether applications" or "bisethanol derivatives in catalysis." Such keywords highlight the compound's relevance in cutting-edge research, particularly in polymer chemistry and coordination chemistry.

From an industrial perspective, CAS No. 167940-02-5 is increasingly utilized in the formulation of specialty coatings and adhesives, where its dual hydroxyl groups enhance binding properties. Its compatibility with polar solvents also makes it a preferred choice for electronic-grade chemicals, addressing the demand for high-performance materials in semiconductor manufacturing. These applications are frequently discussed in forums focusing on advanced material engineering and industrial chemistry innovations.

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Future research directions for 2,2'-(Oxybis(2,1-ethanediylsulfinyl))bisethanol may explore its role in biomedical applications, such as drug delivery systems or bioimaging agents, leveraging its metal-binding capacity. As the scientific community continues to prioritize eco-friendly alternatives, this compound's low environmental impact positions it as a promising candidate for sustainable technology development. Its adaptability across disciplines underscores its importance in both academic and industrial spheres.